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Overview of 6,6'-Dibromoindigo

6,6'-dibromoindigo, historically known as Tyrian purple or royal purple, is a natural dye and an organic

semiconductor. The table below summarizes its key properties [1] [2] [3].

Property Details for 6,6'-Dibromoindigo

IUPAC Name 6,6'-dibromo-2,2'-biindole-3,3'(1H,1'H)-dione [2]

CAS Number 19201-53-7 [2]

Molecular Formula C16H8Br2N2O2 [2]

Molecular Weight 420.055 g/mol [2] (420.060 g/mol also reported [3])

Appearance Purple solid [3]
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Property Details for 6,6'-Dibromoindigo

Density 1.932 g/cm³ [2]

Boiling Point 486°C at 760 mmHg [2]

Flash Point 247.7°C [2]

Bandgap 1.8 eV [1]

HOMO/LUMO HOMO: -5.5 eV; LUMO: -3.7 eV (estimated from experimental data) [1]

Solubility Insoluble in most common organic solvents [4]

Semiconductor
Performance

Balanced ambipolar (both p- and n-type) charge transport; good air-stability
for n-channel operation [1]

Experimental Data for 6,6'-Dibromoindigo

Optoelectronic Performance in Transistors When fabricated into ambipolar organic phototransistors, 6,6'-

dibromoindigo demonstrates the following performance metrics under light illumination [1]:

Channel Type Photoresponsivity External Quantum Efficiency (EQE)

n-channel 10.3 A W⁻¹ 2437%

p-channel 55.4 mA W⁻¹ 13.1%

Spectral Characteristics

UV-Vis Absorption: Features a broad absorption band from approximately 350 to 700 nm, with a
maximum in the visible region, contributing to its deep purple color [1] [4].

FTIR Spectroscopy: Key characteristic peaks include N-H stretch around 3300 cm⁻¹ and C=O
stretch at 1630 cm⁻¹ [4].

Raman Spectroscopy: The most prominent peak is the carbon-carbon double bond stretch at 1582
cm⁻¹ [4].
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Key Experimental Protocols

Here are the methodologies for key experiments involving 6,6'-dibromoindigo as reported in the literature.

1. Chemical Synthesis Protocol This is a multi-step synthesis based on a procedure from the literature [1].

Step 1: Synthesis of 6-bromo-3-iodoindole
Reaction: 6-bromoindole is reacted with iodine (I₂), sodium hydroxide (NaOH), and potassium
iodide (KI) in methanol and water.

Conditions: Stirred at room temperature for 3 hours.
Work-up: The product precipitates out, is collected by filtration, and used directly in the next

step.
Step 2: Synthesis of 3-acetoxy-6-bromoindole

Reaction: The product from Step 1 reacts with silver acetate (AgOAc) in glacial acetic acid.
Conditions: Stirred at 90°C for 2 hours.

Purification: The crude product is purified by column chromatography (silica gel,
dichloromethane eluent).

Step 3: Synthesis of 6,6'-dibromoindigo
Reaction: The product from Step 2 is hydrolyzed with a 1M sodium hydroxide (NaOH) solution

in ethanol.
Conditions: Stirred at room temperature for 3 hours.

Work-up: The final purple solid precipitates, is collected by filtration, and washed with water
and cold ethanol.

2. Thin-Film Device Fabrication (for Transistors) This protocol describes how to create the active channel

layer for optoelectronic devices [1].

Substrate Preparation: Use a silicon wafer with a 300 nm thermal SiO₂ layer. Modify the SiO₂

surface with an n-octadecyltrimethoxysilane (OTS) self-assembled monolayer to improve film

formation.
Deposition: The 6,6'-dibromoindigo channel layer (30 nm thick) is deposited via thermal
evaporation under high vacuum (<5.0 × 10⁻⁶ torr).
Conditions: The substrate is held at 80°C during deposition, with a slow evaporation rate of 0.1–0.3

Å/s.
Post-treatment: The film is thermally annealed at 100°C for 30 minutes in an inert nitrogen

atmosphere.
Electrodes: Gold (Au) source-drain electrodes (40 nm thick) are thermally evaporated through a

shadow mask to define the transistor channel.
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3. Biosynthesis Workflow Identification A bacterial strain, Providencia rettgeri GS-2, was found to

selectively produce Tyrian purple when fed 6-bromotryptophan [5]. The following workflow was used to

identify and validate the responsible gene cluster.

Identify Producing Strain
Providencia rettgeri GS-2

Whole Genome Sequencing

Bioinformatic Analysis
Identify Gene Cluster

Heterologous Expression
in E. coli BL21(DE3)

In Vitro Enzymatic Assay

Metabolite Analysis
(LC-ESI-QTOF-MS/MS)

Result: Gene cluster
confers selective production

Click to download full resolution via product page
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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